2-cyclopentyl-N-(4-ethylphenyl)acetamide

• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• IUPAC Name: 2-cyclopentyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C15H21NO/c1-2-12-7-9-14(10-8-12)16-15(17)11-13-5-3-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,16,17)
• InChI Key: XVUQHKCOZJBZJX-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CC2CCCC2

Description

2-Cyclopentyl-N-(4-ethylphenyl)acetamide is an acetamide derivative characterized by a cyclopentyl group at the α-position of the acetamide backbone and a 4-ethylphenyl substituent on the nitrogen atom. The compound’s molecular formula is C₁₅H₂₁NO, with a calculated molecular weight of 231.34 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Acetamide Backbone

2-Chloro-N-(4-ethylphenyl)acetamide (1i)

• Structure : Chloro substituent at the α-position.
• Molecular Weight : 196.5 g/mol.
• Key Data : Synthesized as an intermediate for antidepressant agents. Exhibits a lower logP (~1.8) due to the electronegative chlorine atom, reducing lipophilicity compared to the cyclopentyl analog.

VUAA1 (N-(4-Ethylphenyl)-2-((4-Ethyl-5-(3-Pyridinyl)-4H-1,2,4-Triazol-3-yl)Thio)Acetamide)

• Structure : Triazole-thio group at the α-position.
• Molecular Weight : ~437.6 g/mol.
• Key Data : Acts as an Orco agonist, activating insect olfactory receptors. The bulky triazole-thio group enhances specificity for ion channel modulation but reduces solubility (logP ≈ 3.5).
• Activity : Demonstrates the impact of large, heterocyclic substituents on receptor binding .

N-(4-Ethylphenyl)-2-(3-Oxothiomorpholin-2-yl)Acetamide

• Structure: Thiomorpholinone ring at the α-position.
• Molecular Weight : 278.37 g/mol.
• Key Data: Higher hydrogen-bonding capacity (5 acceptors, 2 donors) and polar surface area (48.39 Ų) compared to the cyclopentyl analog, suggesting improved solubility but reduced passive diffusion .

Variations in the N-Aryl Substituent

2-Cyclopentyl-N-(4-Sulfamoylbenzyl)Acetamide

• Structure : 4-Sulfamoylbenzyl group on nitrogen.
• Molecular Weight : 296.39 g/mol.

2-(Benzhydrylsulfonyl)-N-(4-Chlorophenyl)Acetamide (4c)

• Structure : Benzhydrylsulfonyl α-substituent and 4-chlorophenyl on nitrogen.
• Key Data : Displays stimulant and exploratory effects in mice, highlighting how electron-withdrawing substituents (e.g., Cl, sulfonyl) influence CNS activity .

Research Implications and Limitations

• Pharmacokinetics : The cyclopentyl group in 2-cyclopentyl-N-(4-ethylphenyl)acetamide likely improves blood-brain barrier penetration compared to polar analogs like 2-chloro or sulfamoyl derivatives .
• Receptor Specificity : Bulky substituents (e.g., triazole-thio in VUAA1) demonstrate how structural complexity can drive target selectivity, whereas simpler groups (e.g., chloro) may favor metabolic stability .
• Gaps in Evidence: Direct biological data for 2-cyclopentyl-N-(4-ethylphenyl)acetamide are absent; inferences rely on structural analogs.